Cas no 2092474-30-9 (3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile)

• Product Name: 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile
• CAS No: 2092474-30-9
• MF: C₁₁H₁₁N₅
• MW: 213.238540887833
• CID: 4774575
• Update Time: 2025-06-08

3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-((4-(aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile
• 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile

• Inchi： 1S/C11H11N5/c12-5-9-2-1-3-10(4-9)7-16-8-11(6-13)14-15-16/h1-4,8H,6-7,13H2
• InChI Key： HKVGMJCZVQBKPE-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)N=N1)CC1C=CC=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• XLogP3: -0.1
• Topological Polar Surface Area: 80.5

Additional information on 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile

Introduction to 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile (CAS No. 2092474-30-9)

3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile, identified by the chemical abstracts service number 2092474-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of benzonitrile derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates a benzonitrile moiety linked to a triazolyl group, which is further substituted with an aminomethyl group. Such a configuration imparts unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The benzonitrile functional group, characterized by the presence of a cyano (-CN) substituent on a benzene ring, is known for its ability to participate in various chemical reactions, including nucleophilic substitution and condensation reactions. This reactivity allows for the synthesis of complex derivatives with tailored biological properties. In the context of 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile, the benzonitrile moiety serves as a key pharmacophore, contributing to the molecule's interaction with biological targets such as enzymes and receptors.

The triazolyl component of the molecule is another critical feature that influences its pharmacological profile. Triazoles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, antiviral, and anti-inflammatory effects. The presence of the 1H-1,2,3-triazol-1-yl group in 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile suggests potential interactions with biological systems that could be exploited for therapeutic purposes. The triazole ring is planar and aromatic, which facilitates its integration into binding pockets of biological targets.

The aminomethyl group (-CH₂NH₂) attached to the triazolyl ring introduces an amine functionality that can engage in hydrogen bonding interactions. Amines are well-known for their ability to form stable hydrogen bonds with various biological molecules, including proteins and nucleic acids. This property enhances the binding affinity of 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile to its intended targets and contributes to its overall pharmacological activity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of small molecules like 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile with biological targets. These studies have highlighted the potential of this compound as an inhibitor of various enzymes involved in inflammatory pathways. For instance, preliminary computational studies suggest that it may interact with cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins—mediators of inflammation and pain.

In addition to its potential role as an anti-inflammatory agent, 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile has also been investigated for its possible applications in anticancer therapy. Cancer cells often exhibit altered metabolic pathways and signaling cascades compared to normal cells. The unique structural features of this compound make it a candidate for modulating these pathways by interacting with specific enzymes or receptors overexpressed in cancer cells.

One particularly intriguing aspect of 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-yl)methyl)benzonitrile is its ability to undergo bioconjugation reactions. The presence of both amine and nitrile groups provides multiple sites for functionalization via coupling reactions such as amide bond formation or click chemistry approaches. This flexibility allows for the development of prodrugs or targeted delivery systems where 2092474-30-9 can be selectively released at disease sites.

The synthesis of 3-((4-(Aminomethyl)-1H-1,2,3-triazol-1-ylmethyl)benzonitrile involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the triazole ring via azide-click chemistry or cycloaddition reactions between azides and alkynes. Subsequent functionalization at the 4-position of the triazole ring introduces the aminomethyl group through nucleophilic substitution or reductive amination reactions.

The final step involves coupling the benzonitrile moiety to the modified triazole scaffold through condensation or nucleophilic addition reactions. Each synthetic step must be rigorously monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC) to confirm structural integrity and purity.

Once synthesized, 2092474_30_9 is subjected to comprehensive characterization to elucidate its physicochemical properties. These properties include solubility profiles across different solvents、melting point、spectroscopic data (IR、UV-visible、NMR)、and thermal stability assessments via differential scanning calorimetry (DSC). Understanding these properties is crucial for determining optimal formulation conditions、drug delivery mechanisms、and potential pharmacokinetic behaviors.

Evaluation of CAS No 2092474_30_9's biological activity typically involves in vitro assays targeting specific enzymes or receptors relevant to its intended therapeutic use。 For example，if investigated as an anti-inflammatory agent， researchers might measure its ability to inhibit COX enzymes or modulate cytokine production in cell-based assays。 Similarly，anticancer activity could be assessed using proliferation assays on cancer cell lines or by examining its effects on apoptosis signaling pathways。

Preclinical studies often employ animal models to evaluate efficacy、toxicity，and pharmacokinetic profiles。 These studies provide critical insights into how CAS NO 2092474_30_9 behaves within living organisms， informing decisions about dosage regimens， administration routes，and potential side effects。 Advanced imaging techniques may also be employed to visualize distribution patterns within tissues， offering insights into bioavailability and target engagement。